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Compound of Interest

Compound Name: Cerium sulfate

Cat. No.: B7799808 Get Quote

This guide provides an in-depth overview of the essential safety precautions for handling

cerium sulfate powder in a laboratory setting. It is intended for researchers, scientists, and

drug development professionals who may work with this chemical compound. The information

is compiled from various safety data sheets and toxicological sources to ensure a thorough

understanding of the potential hazards and the necessary mitigation strategies.

Hazard Identification and Classification
Cerium(IV) sulfate is classified as a hazardous substance. It is a strong oxidizer and can cause

severe skin burns and eye damage.[1][2][3][4] Inhalation of the powder can lead to respiratory

tract irritation.[3][5][6] Contact with combustible materials may cause a fire.[1][3][6]

GHS Hazard Statements:

H314: Causes severe skin burns and eye damage.

H315: Causes skin irritation.[7][8]

H319: Causes serious eye irritation.[7][8]

H335: May cause respiratory irritation.[8]

H410: Very toxic to aquatic life with long lasting effects.
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Physical and Chemical Properties
Understanding the physical and chemical properties of cerium sulfate is crucial for its safe

handling and storage.

Property Value Citations

Appearance Yellow-orange powder/solid [1]

Odor Odorless [1]

pH
1.6 (10 g/L aqueous solution at

20°C)
[1][4]

Melting Point 195 °C / 383 °F [1]

Decomposition Temperature >350 °C [4][7]

Solubility in Water
Soluble, but decomposes in

large quantities of water
[4][7]

Stability

Moisture sensitive; stable

under normal temperatures

and pressures

[1][4]

Toxicological Data and Exposure Limits
While specific LD50/LC50 data for cerium sulfate is not readily available in the provided

search results, the primary toxicological concerns are its corrosive and irritant effects.[3][4][5][9]
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Exposure Route Effects Citations

Inhalation

Causes chemical burns to the

respiratory tract.[4] May lead to

acute pulmonary edema,

asphyxia, and chemical

pneumonitis.[3]

[3][4][5][10][11]

Skin Contact
Causes severe skin burns and

irritation.[1][2][3]
[1][2][3][7]

Eye Contact

Causes serious eye damage,

burns, and risk of blindness.[1]

[2][3] May cause permanent

corneal opacification.[3]

[1][2][3][7]

Ingestion

Causes gastrointestinal tract

burns.[4] May cause nausea,

vomiting, and diarrhea.[3]

[2][3][5]

Occupational Exposure Limits (OELs): Currently, there are no specific occupational exposure

limits established for cerium(IV) sulfate by OSHA or ACGIH.[1][4][12][13] For particulates not

otherwise regulated, an OSHA PEL of 5 mg/m³ (respirable fraction) may be considered as a

general guideline.[5]

Experimental Protocols for Safe Handling
The following protocols outline the standard operating procedures for safely handling cerium
sulfate powder in a laboratory environment.

Protocol for Weighing and Dispensing Cerium Sulfate
Powder
Objective: To safely weigh and dispense cerium sulfate powder while minimizing exposure.

Materials:

Cerium sulfate powder
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Analytical balance

Chemical fume hood or ventilated enclosure

Spatula

Weighing paper or boat

Appropriate container for the weighed powder

Personal Protective Equipment (PPE) as specified in Section 5

Procedure:

Ensure the analytical balance is clean and located inside a certified chemical fume hood or a

ventilated balance enclosure.

Don all required PPE, including a lab coat, safety goggles, face shield, and appropriate

gloves.

Place a weighing paper or boat on the balance and tare it.

Carefully open the cerium sulfate container.

Using a clean spatula, slowly transfer the desired amount of powder onto the weighing

paper/boat. Avoid creating dust clouds.

Once the desired weight is reached, securely close the main cerium sulfate container.

Carefully transfer the weighed powder to the designated experimental container.

Clean the spatula and the weighing area with a damp cloth to remove any residual powder.

Do not use dry sweeping methods.

Dispose of the weighing paper and any contaminated materials in a designated hazardous

waste container.

Remove PPE and wash hands thoroughly after handling.
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Protocol for Emergency Response to a Cerium Sulfate
Spill
Objective: To safely manage and clean up a spill of cerium sulfate powder.

Materials:

Spill kit containing:

Inert absorbent material (e.g., sand, vermiculite)

Scoop or dustpan and brush (non-sparking)

Designated hazardous waste container with a lid

Appropriate PPE

Warning signs to isolate the area

Procedure:

Evacuate and Isolate: Immediately alert others in the vicinity and evacuate the immediate

area of the spill. Restrict access to the area.

Ventilate: Ensure the area is well-ventilated. If the spill is in a fume hood, keep it running.

Don PPE: Before attempting to clean the spill, don the appropriate PPE, including a

respirator if the spill is large or in a poorly ventilated area.[9]

Containment: For minor spills, carefully cover the powder with a dry, inert absorbent material

like sand or earth to prevent it from becoming airborne.[6] Do not use combustible materials

like paper towels.[3]

Clean-up:

Gently sweep or scoop the material into a suitable, labeled container for hazardous waste

disposal.[9][12]
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Avoid generating dust during the clean-up process.[3][5]

Use a damp cloth to wipe the area after the powder has been removed.

Disposal: Seal the waste container and dispose of it according to institutional and local

regulations for hazardous waste.[2][5][9]

Decontamination: Decontaminate all non-disposable equipment used for the clean-up.

Reporting: Report the incident to the laboratory supervisor or safety officer.

Safety Visualizations
The following diagrams illustrate key safety workflows and hazard considerations for handling

cerium sulfate powder.
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Preparation

Handling Procedure

Post-Handling & Disposal

Conduct Risk Assessment

Review Safety Data Sheet (SDS)

Identify Required PPE
(Goggles, Face Shield, Gloves, Lab Coat)

Prepare Engineering Controls
(Fume Hood, Eyewash Station)

Work in a Ventilated Area
(e.g., Chemical Fume Hood)

Don all Required PPE

Handle Powder Carefully
to Avoid Dust Formation

Weigh and Dispense

Securely Close Container After Use

Decontaminate Work Area and Equipment

Dispose of Contaminated Waste
in a Labeled Hazardous Waste Container

Remove PPE Correctly

Wash Hands Thoroughly
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Identified Hazards

Risk Mitigation Measures

Corrosive
(Skin/Eyes)

Engineering Controls
(Fume Hood, Ventilation)

protects against

Personal Protective Equipment (PPE)
(Gloves, Goggles, Face Shield)

protects against

Respiratory Irritant
protects against

protects against
Strong Oxidizer

Proper Storage
(Away from Combustibles)

mitigated by

Aquatic Toxicity

Waste Management
(Hazardous Waste Disposal)

managed by

Administrative Controls
(SOPs, Training)

enforces

enforces

enforces

enforces
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Routes of Exposure

Physiological Effects

Cerium Sulfate Powder

Inhalation of Dust Skin/Eye Contact Ingestion

Respiratory Tract
Irritation & Burns

Severe Skin Burns
& Irritation

Serious Eye Damage
& Potential Blindness

Gastrointestinal
Tract Burns

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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